
1-Methyl-1-vinylcyclohexane: A Comprehensive
Technical Guide to Hazards and Safety

Precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Methyl-1-vinylcyclohexane

Cat. No.: B15232484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the known hazards and

essential safety precautions for 1-Methyl-1-vinylcyclohexane (CAS No. 21623-78-9). Due to

the limited availability of a specific Safety Data Sheet (SDS) for this compound, this guide

synthesizes data from structurally similar molecules, including vinylcyclohexane,

methylcyclohexane, and 1-methyl-1-cyclohexene, to provide a robust safety profile. This

information is intended to enable researchers, scientists, and drug development professionals

to handle this compound with the utmost care and to implement appropriate safety protocols in

the laboratory setting.

Hazard Identification and Classification
Based on the analysis of its structural analogues, 1-Methyl-1-vinylcyclohexane is anticipated

to be a highly flammable liquid and vapor, a skin irritant, and may cause drowsiness or

dizziness. A significant hazard is the risk of aspiration if swallowed, which can be fatal. It is also

expected to be toxic to aquatic life with long-lasting effects.

Anticipated GHS Hazard Classification:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15232484?utm_src=pdf-interest
https://www.benchchem.com/product/b15232484?utm_src=pdf-body
https://www.benchchem.com/product/b15232484?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15232484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Hazard Category

Flammable Liquids Category 2

Skin Corrosion/Irritation Category 2

Specific Target Organ Toxicity (Single Exposure) Category 3 (Narcotic Effects)

Aspiration Hazard Category 1

Hazardous to the Aquatic Environment, Long-

Term Hazard
Category 2

Signal Word: Danger

Anticipated Hazard Statements:

H225: Highly flammable liquid and vapor.[1][2]

H315: Causes skin irritation.[3]

H336: May cause drowsiness or dizziness.[1][3]

H304: May be fatal if swallowed and enters airways.[1][2][3]

H411: Toxic to aquatic life with long lasting effects.[1][4]

Physical and Chemical Properties (Inferred)
The following table summarizes the inferred physical and chemical properties of 1-Methyl-1-
vinylcyclohexane based on data from its structural analogues. These values should be

considered estimates.
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Property Inferred Value Source Analogue(s)

Molecular Formula C₉H₁₆ [5]

Molecular Weight 124.22 g/mol [5]

Appearance Colorless liquid [6]

Boiling Point ~110-130 °C

Vinylcyclohexane (128 °C), 1-

Methyl-1-cyclohexene (110-

111 °C)[6]

Flash Point < 21 °C Vinylcyclohexane (21 °C)

Density ~0.8 g/mL

Vinylcyclohexane (0.805

g/mL), 1-Methyl-1-cyclohexene

(0.811 g/mL)[6]

Solubility
Insoluble in water; Soluble in

organic solvents.
[6]

Experimental Protocols: Safe Handling and
Emergency Procedures
Given the anticipated hazards, stringent safety protocols must be followed when handling 1-
Methyl-1-vinylcyclohexane.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly sealed safety goggles or a face shield.

Skin Protection: Wear flame-retardant, chemically resistant gloves (e.g., nitrile) and a lab

coat.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood. If the potential for inhalation of vapors is high, a respirator with an appropriate organic

vapor cartridge is recommended.

Handling and Storage
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Handling:

Keep away from heat, sparks, open flames, and other ignition sources.[1][2]

Use non-sparking tools.[1][2]

Ground and bond containers when transferring material to prevent static discharge.[1][2]

Avoid contact with skin and eyes.

Avoid breathing vapors.[1]

Work in a well-ventilated area or a chemical fume hood.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Store away from incompatible materials such as oxidizing agents.[7]

The storage area should be a designated flammable liquids cabinet or room.

Spill and Leak Procedures
Small Spills:

Eliminate all ignition sources.

Ventilate the area.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Place the absorbent material in a sealed, labeled container for hazardous waste disposal.

[1]

Large Spills:

Evacuate the area immediately.
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Contact emergency services and the institutional safety office.

Prevent the spill from entering drains or waterways.[3]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention if irritation persists.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[1][2][3]

Visualized Workflows
The following diagrams illustrate key workflows for the safe handling of 1-Methyl-1-
vinylcyclohexane.
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Safe Handling Workflow for 1-Methyl-1-vinylcyclohexane

Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Verify Proper PPE

Ensure Fume Hood is Operational

Dispense in Fume Hood

Ground/Bond Containers

Set up Reaction

Decontaminate Glassware

Dispose of Hazardous Waste

Clean Work Area

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 1-Methyl-1-vinylcyclohexane.
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Spill Response Protocol

Spill Detected

Eliminate Ignition Sources

Evacuate Area (if large spill)

Notify Supervisor/Safety Officer

Contain Spill with Absorbent

Collect Contaminated Material

Dispose as Hazardous Waste

Decontaminate Spill Area

Click to download full resolution via product page

Caption: A stepwise protocol for responding to a spill of 1-Methyl-1-vinylcyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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